Ethyl 1-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}-4-piperidinecarboxylate

• Molecular Formula: C21H30N2O6S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: ethyl 1-[2-methoxy-5-(piperidine-1-carbonyl)phenyl]sulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C21H30N2O6S/c1-3-29-21(25)16-9-13-23(14-10-16)30(26,27)19-15-17(7-8-18(19)28-2)20(24)22-11-5-4-6-12-22/h7-8,15-16H,3-6,9-14H2,1-2H3
• InChI Key: MFNGUMXHHDZLAO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)N3CCCCC3)OC

Description

Ethyl 1-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}-4-piperidinecarboxylate, also known as EMPCP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Ethyl 1-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}-4-piperidinecarboxylate has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has shown promising results in inhibiting the growth of tumor cells and inducing apoptosis. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. In neurological disorder research, this compound has been studied for its potential neuroprotective effects.

Mechanism of Action

Ethyl 1-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}-4-piperidinecarboxylate exerts its therapeutic effects by inhibiting the activity of certain enzymes and receptors involved in disease progression. For example, this compound inhibits the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. This compound also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory cytokines. Additionally, this compound has been shown to modulate the activity of certain neurotransmitter receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. For example, this compound has been shown to reduce the expression of MMPs in cancer cells, which leads to decreased cancer cell invasion and metastasis. This compound has also been shown to reduce the production of inflammatory cytokines in immune cells, which leads to decreased inflammation. Additionally, this compound has been shown to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

Ethyl 1-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}-4-piperidinecarboxylate has several advantages for lab experiments, including its high potency, specificity, and low toxicity. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for Ethyl 1-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}-4-piperidinecarboxylate research. One direction is to further investigate its therapeutic potential in various diseases, including cancer, inflammation, and neurological disorders. Another direction is to develop more efficient and effective synthesis methods for this compound. Additionally, future research could focus on optimizing the pharmacokinetics and pharmacodynamics of this compound to improve its therapeutic efficacy.

Synthesis Methods

Ethyl 1-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}-4-piperidinecarboxylate is synthesized through a series of chemical reactions involving piperidine, piperidine-4-carboxylic acid, 2-methoxy-5-nitrobenzene sulfonic acid, and ethyl chloroformate. The final product is obtained through purification using column chromatography.